Cas no 1798625-45-2 (N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide)

• Product Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide
• CAS No: 1798625-45-2
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5375542
• Update Time: 2025-06-08

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide

• Inchi： 1S/C16H25NO3/c1-16(2,3)10-15(18)17-11-14(20-5)12-8-6-7-9-13(12)19-4/h6-9,14H,10-11H2,1-5H3,(H,17,18)
• InChI Key： XPXTWZVOLGWGMW-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)CC(C)(C)C

Additional information on N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide

Comprehensive Overview of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide (CAS No. 1798625-45-2)

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide (CAS No. 1798625-45-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its methoxy-substituted phenyl and dimethylbutanamide groups, exhibits potential applications in drug development and molecular studies. Researchers are particularly interested in its bioavailability and metabolic stability, which are critical factors in modern medicinal chemistry.

The compound's CAS number 1798625-45-2 serves as a unique identifier, ensuring precise tracking in scientific databases and regulatory documentation. Its molecular structure, featuring a 2-methoxyphenyl moiety linked to a 3,3-dimethylbutanamide chain, suggests potential interactions with biological targets such as enzymes or receptors. This has led to increased exploration of its role in targeted therapy and precision medicine, two of the most trending topics in contemporary healthcare.

In recent years, the demand for N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide has risen in academic and industrial labs, driven by its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its lipophilicity and hydrogen-bonding capacity make it a promising candidate for optimizing drug-like properties. Additionally, its synthesis and purification methods have been refined to meet the growing needs of pharmaceutical innovation.

One of the most frequently searched questions related to this compound is its solubility profile and stability under various pH conditions. These parameters are crucial for formulating bioactive compounds and ensuring their efficacy in vivo. Studies indicate that CAS No. 1798625-45-2 demonstrates moderate solubility in organic solvents, which aligns with its application in drug delivery systems.

Another area of interest is the compound's potential role in neuropharmacology. The presence of methoxy groups in its structure suggests possible interactions with central nervous system (CNS) targets, a hot topic in neuroscience research. This has sparked discussions about its utility in developing novel therapeutics for neurological disorders, though further clinical validation is required.

From a synthetic chemistry perspective, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide represents a fascinating case study in molecular design. Its stereochemistry and conformational flexibility offer insights into optimizing drug-receptor interactions. Researchers are also exploring its derivatives to enhance selectivity and potency, addressing common challenges in medicinal chemistry.

Environmental and green chemistry considerations are also relevant to this compound. With increasing emphasis on sustainable synthesis, efforts are underway to develop eco-friendly production methods for CAS No. 1798625-45-2. This aligns with global trends toward reducing carbon footprints in chemical manufacturing.

In summary, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3,3-dimethylbutanamide (CAS No. 1798625-45-2) is a compound of significant scientific interest, bridging gaps between organic synthesis, drug discovery, and biochemical research. Its multifaceted applications and ongoing studies ensure its prominence in future advancements in life sciences.